2-((5-(3-cyclohexylureido)-1,3,4-thiadiazol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[[5-(cyclohexylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H25N5O3S2/c22-13(17-9-12-7-4-8-24-12)10-25-16-21-20-15(26-16)19-14(23)18-11-5-2-1-3-6-11/h11-12H,1-10H2,(H,17,22)(H2,18,19,20,23)
• InChI Key: QUAVEAXPVIOPNX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=NN=C(S2)SCC(=O)NCC3CCCO3
• Molecular Formula: C16H25N5O3S2
• Molecular Weight: 399.5 g/mol

Description

2-((5-(3-cyclohexylureido)-1,3,4-thiadiazol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H25N5O3S2 and its molecular weight is 399.53. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(3-cyclohexylureido)-1,3,4-thiadiazol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(3-cyclohexylureido)-1,3,4-thiadiazol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Research Applications

1,3,4-Thiadiazole derivatives have been explored for their pharmacological applications due to their significant biological activities. For instance, studies have shown that some 1,3,4-thiadiazole compounds exhibit diuretic activity, comparable to standard drugs like acetazolamide in animal models. These compounds increase urinary excretion of water and electrolytes, suggesting potential applications in managing fluid retention conditions (Jain & Mishra, 2004); (Ergena et al., 2022).

Anti-inflammatory and Anticonvulsant Activities

Certain 1,3,4-thiadiazole derivatives have been found to inhibit protein denaturation, which is implicated in inflammatory processes. This suggests a potential for anti-inflammatory applications. Moreover, the anticonvulsant activity of thiourea derivatives containing the 5-cyclohexylamino-1,3,4-thiadiazole moiety has been evaluated, revealing therapeutic potential in managing seizures (Nargund et al., 1993); (Karakuş et al., 2009).

Chemotherapeutic Efficacy

Research on derivatives similar to the chemical compound has shown chemotherapeutic efficacy in treating experimental bacterial infections in mice. This indicates a potential application in developing new antibiotics or chemotherapeutic agents (Bergmann et al., 1979).